Cas no 166450-81-3 (2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)-
• CAS No: 166450-81-3
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 5253931
• Update Time: 2025-10-22

2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)-

• Inchi： 1S/C10H7NOS/c12-7-10-9(3-6-13-10)8-1-4-11-5-2-8/h1-7H
• InChI Key： SABYZLMTKVETJX-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=CC=1C1C=CN=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)-

Introduction to 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- (CAS No. 166450-81-3)

2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 166450-81-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde derivative combines the structural features of thiophene and pyridine, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both sulfur and nitrogen in its core structure enhances its reactivity, enabling diverse applications in medicinal chemistry and material science.

The compound's molecular framework, characterized by a thiophene ring substituted at the 2-position with a formyl group and at the 3-position with a 4-pyridinyl group, imparts unique electronic and steric properties. These properties make it an attractive building block for designing novel therapeutic agents targeting various biological pathways. Recent advancements in synthetic methodologies have further expanded the utility of this compound, facilitating its incorporation into complex molecular architectures with high precision.

In the context of drug discovery, 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- has garnered attention for its potential as a precursor in the development of small-molecule inhibitors. The aldehyde functionality allows for facile condensation reactions with amines, amides, and other nucleophiles, leading to the formation of Schiff bases and other heterocyclic compounds. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain analogs of this compound exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and progression.

Moreover, the pyridinyl moiety in 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- contributes to favorable pharmacokinetic profiles by enhancing solubility and binding affinity to biological targets. This feature is particularly crucial in medicinal chemistry, where optimizing bioavailability is often a primary goal. Computational modeling and high-throughput screening have been employed to identify derivatives with improved efficacy and reduced toxicity. Such approaches leverage the structural diversity offered by this compound to accelerate the discovery of novel therapeutics.

Recent research has also highlighted the role of 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- in materials science. Its ability to form coordination complexes with transition metals has been exploited in catalysis and luminescent materials. For example, palladium complexes derived from this compound have shown promise as catalysts for cross-coupling reactions, which are fundamental to constructing complex organic molecules. Additionally, metal-organic frameworks (MOFs) incorporating thiophene-pyridine derivatives exhibit enhanced stability and selectivity in gas storage and separation applications.

The synthesis of 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- typically involves multi-step reactions starting from commercially available precursors such as thiophene-2-carboxaldehyde and 4-pyridinemethanol. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste generation and energy consumption. Green chemistry principles have been increasingly integrated into synthetic protocols, ensuring that the production of this intermediate aligns with environmental stewardship goals.

In conclusion, 2-Thiophenecarboxaldehyde, 3-(4-pyridinyl)- (CAS No. 166450-81-3) represents a valuable asset in both pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a cornerstone in the development of innovative drugs and advanced materials. As scientific understanding progresses, the potential applications of this compound are expected to expand further, driven by continued innovation in synthetic chemistry and biotechnology.